KIM-161

• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol
• InChI: InChI=1S/C27H25N3O3/c1-19-29-25(16-20-10-14-24(33-2)15-11-20)27(32)30(19)23-12-8-21(9-13-23)17-26(31)28-18-22-6-4-3-5-7-22/h3-16H,17-18H2,1-2H3,(H,28,31)/b25-16-
• InChIKey: ACFNSNRMICDEJG-XYGWBWBKSA-N

KIM-161: Multi-Kinase Inhibitor for Mutant PI3Kα Cancer

KIM-161 ((Z)-N-benzyl-4-[4-(4-methoxybenzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-imidazol-1-yl]phenylacetamide; CAS 2559686-28-9; MW 439.51) is a phenylacetamide-1H-imidazol-5-one compound [1]. Originally derived from the tirbanibulin (KX2-391) pharmacophore via a scaffold-hopping strategy that replaces the biphenyl outer ring with a heterocyclic imidazolone system, KIM-161 functions as a PIK3CA pathway inhibitor with documented multi-kinase downregulation activity across BRK, FLT, and JAK family members [1][2]. The compound demonstrates dose- and time-dependent antiproliferative effects, with reported IC50 values ranging from 294 nM in HCT116 colon cancer cells to 1.562 µM in T47D breast cancer cells, alongside confirmed adequate drug-like properties including aqueous solubility, liver microsomal stability, and cytochrome P450 inhibition profiles [1][2][3].

PIK3CA pathway inhibition studies

Multi-kinase downregulation profiling (BRK, FLT, JAK)

Scaffold-hopping research: imidazolone pharmacophore

• [1] Khayat, M. T., Omar, A. M., Ahmed, F., Khan, M. I., Ibrahim, S. M., Muhammad, Y. A., Malebari, A. M., Neamatallah, T., & El-Araby, M. E. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants. Frontiers in Pharmacology, 12, 794325. View Source
• [2] AlKharboush, D. F., Khayat, M. T., Jamal, A., El-Araby, M. E., Awaji, A. A., Khan, M. I., & Omar, A. M. (2025). Exploring a kinase inhibitor targeting PI3KCA mutant cancer cells. Journal of Biomolecular Structure and Dynamics, online ahead of print. View Source
• [3] Adooq Bioscience. KIM-161 Datasheet (Catalog No. A25813). View Source

KIM-161: Divergent Mechanism and Multi-Kinase Signature

KIM-161 cannot be interchanged with its structural progenitor tirbanibulin (KX2-391/KX-01) or other phenylacetamide-based kinase inhibitors because scaffold hopping from the biphenyl to the imidazolone system fundamentally alters its mechanism of action. Unlike tirbanibulin, which exerts cytotoxicity through dual Src kinase (IC50 = 25 nM) and tubulin polymerization (IC50 = 250 nM) inhibition, KIM-161 does not depend on tubulin or Src kinase inhibition to force cell cycle exit and apoptosis in HL60 leukemia cells [1]. Instead, KIM-161 downregulates a distinct set of kinases (BRK, FLT, JAK families) and suppresses ERK1/2, GSK-3α/β, HSP27, and STAT2 signaling while downregulating AMPKα1 phosphorylation – a phosphokinase fingerprint absent in the parent compound [1]. Furthermore, among the imidazole derivative series (KIM-161, KIM-111, KIM-261, KIM-231), only KIM-161 and KIM-111 show meaningful cytotoxicity against T24 bladder cancer cells (IC50 of 56.11 µM vs. 67.29 µM respectively), with divergent effects on p53 regulation: KIM-161 upregulates p53 3.2-fold while KIM-111 downregulates it [2][3]. Simply selecting any PI3Kα inhibitor or any member of this imidazole series will not replicate KIM-161's unique multi-kinase downregulation signature.

Scaffold-hopping from biphenyl to imidazolone fundamentally shifts mechanism from Src/tubulin inhibition to BRK/FLT/JAK downregulation — tirbanibulin cannot replicate this multi-kinase fingerprint.

Within the imidazole series, p53 modulation diverges (KIM‑161 upregulates, KIM‑111 downregulates), making them functionally distinct despite structural similarity.

Pan‑PI3Kα inhibitors lack mutant‑selective cellular discrimination; selecting any PI3Kα inhibitor will not reproduce KIM‑161's pathway‑response profile in PI3KCA‑mutant models.

• [1] Khayat, M. T., Omar, A. M., Ahmed, F., Khan, M. I., Ibrahim, S. M., Muhammad, Y. A., Malebari, A. M., Neamatallah, T., & El-Araby, M. E. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants. Frontiers in Pharmacology, 12, 794325. View Source
• [2] Aboulhoda, B. E., et al. (2025). Novel anticancer effect of substituted imidazole derivatives against urothelial carcinoma: integrating In vitro screening and molecular docking for target kinases. BMC Cancer, 25, 1524. View Source
• [3] eBioTrade. (2025). 取代咪唑衍生物抗尿路上皮癌新机制：体外筛选与分子对接揭示靶向激酶治疗潜力. View Source

KIM-161 vs. Analogs: Quantitative Evidence

PIK3CA-Mutant Breast Cancer Selective Cytotoxicity

KIM-161 demonstrated preferential antiproliferative activity against PI3KCA-mutant breast cancer cell lines compared to wild-type PI3Kα lines, with an IC50 range of 1.42–0.064 µM. Specifically, against MCF7 (PIK3CA-mutant) and T47D (PIK3CA-mutant) cells, KIM-161 exhibited IC50 values of 1.428 µM and 1.562 µM respectively, while showing markedly reduced potency against wild-type PI3Kα breast cancer lines [1][2]. This contrasts with the pan-PI3Kα inhibitor Alpelisib (BYL-719), which inhibits both mutant and wild-type PI3Kα with comparable biochemical potency (IC50 ~4.6 nM against p110α), offering no mutant-selective cellular window. KIM-161's ability to discriminate mutant from wild-type PI3Kα at the cellular level, combined with its multi-kinase downregulation profile, provides a functional selectivity not achievable with ATP-competitive PI3Kα inhibitors [1].

Mutant‑selective cytotoxicity

Head‑to‑head

KIM‑161 IC50 range: 1.42 µM – 64 nM across PI3KCA‑mutant breast cancer lines (MCF7: 1.428 µM, T47D: 1.562 µM); reduced potency in wild‑type PI3Kα lines. Alpelisib biochemical IC50: ~4.6 nM (p110α) without mutant/wild‑type discrimination.

Supports mutant‑selective PI3KCA pathway study context

Reported cellular potency may inform model selection; exact wild‑type fold‑change not numerically specified

Evidence Dimension	Cytotoxic IC50 against PI3KCA-mutant vs. wild-type breast cancer cells
Target Compound Data	MCF7 (mutant): IC50 = 1.428 µM; T47D (mutant): IC50 = 1.562 µM; IC50 range across mutant lines: 1.42–0.064 µM
Comparator Or Baseline	Alpelisib (BYL-719): Biochemical IC50 = 4.6 nM against p110α (no mutant/wild-type cellular discrimination reported); wild-type PI3Kα breast cancer lines showed reduced KIM-161 sensitivity
Quantified Difference	KIM-161 IC50 range spans from 1.42 µM down to 64 nM across PI3KCA-mutant lines, with reduced potency in wild-type lines (fold-change not numerically reported but qualitatively significant)
Conditions	Cell viability assays; MCF7 and T47D (PIK3CA-mutant) breast cancer lines; dose- and time-dependent format

Why This Matters

Researchers studying PI3KCA-mutant breast cancer subtypes require compounds that discriminate mutant from wild-type signaling at the cellular level to minimize toxicity to normal tissues—a property that pan-PI3Kα inhibitors lack and that KIM-161 provides through its unique multi-kinase mechanism.

• [1] AlKharboush, D. F., Khayat, M. T., Jamal, A., El-Araby, M. E., Awaji, A. A., Khan, M. I., & Omar, A. M. (2025). Exploring a kinase inhibitor targeting PI3KCA mutant cancer cells. Journal of Biomolecular Structure and Dynamics, online ahead of print. View Source
• [2] Adooq Bioscience. KIM-161 Datasheet (Catalog No. A25813). View Source

Mechanistic Divergence from Tirbanibulin: Multi-Kinase Fingerprint

KIM-161 was designed via scaffold hopping from tirbanibulin (KX2-391), replacing the biphenyl outer ring with an imidazolone heterocycle. This structural modification abolished the dual Src/tubulin inhibition mechanism characteristic of tirbanibulin. Tirbanibulin inhibits Src kinase with an IC50 of 25 nM and tubulin polymerization with an IC50 of 250 nM [1]. In mechanistic studies using HL60 leukemia cells, KIM-161 was confirmed to not depend on tubulin or Src kinase inhibition for inducing cell cycle exit and apoptosis. Instead, KIM-161 downregulated BRK, FLT, and JAK family kinases, strongly suppressed ERK1/2, GSK-3α/β, HSP27, and STAT2 signals, and downregulated AMPKα1 phosphorylation [1]. This represents a complete mechanistic switch: from a defined dual-target inhibitor (tirbanibulin) to a multi-kinase downregulator (KIM-161) with a distinct phosphokinase fingerprint that cannot be replicated by simply using the parent compound [1].

Mechanistic divergence

Head‑to‑head

KIM‑161: no tubulin or Src inhibition; downregulates BRK, FLT, JAK; suppresses ERK1/2, GSK‑3α/β, HSP27, STAT2; downregulates AMPKα1 phosphorylation. Tirbanibulin: Src IC50=25 nM, tubulin IC50=250 nM.

Enables orthogonal BRK/FLT/JAK pathway interrogation distinct from Src/tubulin axes

Complete mechanistic switch confirmed in HL60 leukemia cell model

Evidence Dimension	Mechanism of action: kinase inhibition profile and tubulin polymerization dependence
Target Compound Data	KIM-161: No tubulin polymerization dependence; no Src kinase inhibition; downregulates BRK, FLT, JAK families; suppresses ERK1/2, GSK-3α/β, HSP27, STAT2; downregulates AMPKα1 phosphorylation
Comparator Or Baseline	Tirbanibulin (KX2-391): Src kinase IC50 = 25 nM; tubulin polymerization IC50 = 250 nM; dual Src/tubulin inhibitor
Quantified Difference	Complete mechanistic switch: tirbanibulin is a dual Src (IC50=25 nM)/tubulin (IC50=250 nM) inhibitor; KIM-161 lacks both activities and instead downregulates BRK, FLT, JAK kinases and suppresses ERK1/2, GSK-3α/β, HSP27, STAT2 signaling
Conditions	HL60 leukemia cell line; phosphokinase profiling; tubulin polymerization assay; cell cycle and apoptosis analysis

Why This Matters

Procurement decisions for mechanistic studies must account for this fundamental divergence: KIM-161 is not simply a 'tirbanibulin analog' but a functionally distinct chemical probe that interrogates BRK/FLT/JAK-mediated signaling pathways rather than Src/tubulin axes, enabling orthogonal hypothesis testing in kinase biology.

• [1] Khayat, M. T., Omar, A. M., Ahmed, F., Khan, M. I., Ibrahim, S. M., Muhammad, Y. A., Malebari, A. M., Neamatallah, T., & El-Araby, M. E. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants. Frontiers in Pharmacology, 12, 794325. View Source

T24 Bladder Cancer Cytotoxicity in Imidazole Series

In a head-to-head comparison of four novel substituted imidazole derivatives against the T24 transitional carcinoma (bladder cancer) cell line, KIM-161 (5a) demonstrated the highest potency with an IC50 of 56.11 µM, outperforming KIM-111 (5b; IC50 = 67.29 µM), while KIM-261 (5c) and KIM-231 (5d) showed negligible activity [1]. KIM-161 also displayed a distinct gene expression modulation pattern: it significantly upregulated p53 expression 3.2-fold, whereas KIM-111 downregulated p53 [2]. Both compounds strongly induced the pro-apoptotic marker BAX (KIM-161: 4.1-fold; KIM-111: 3.3-fold) and caspase 3 (KIM-161: 3.8-fold; KIM-111: 2.9-fold). Molecular docking revealed that KIM-161 exhibits exceptional binding affinity against PTK6, FLT3, and BCL-2, with stable protein-ligand complexes confirmed by molecular dynamics simulations [1].

T24 bladder cancer potency

Head‑to‑head

KIM‑161 IC50: 56.11 µM; p53 upregulation 3.2‑fold; BAX induction 4.1‑fold; caspase‑3 induction 3.8‑fold. KIM‑111 IC50: 67.29 µM; p53 downregulation; BAX 3.3‑fold; caspase‑3 2.9‑fold.

Supports p53‑dependent urothelial carcinoma model‑response interpretation

p53 modulation direction differs qualitatively from KIM‑111; T24 MTT assay context

Evidence Dimension	Cytotoxic IC50 against T24 bladder cancer cells; gene expression modulation; pro-apoptotic marker induction
Target Compound Data	KIM-161: T24 IC50 = 56.11 µM; p53 upregulation = 3.2-fold; BAX induction = 4.1-fold; caspase 3 induction = 3.8-fold
Comparator Or Baseline	KIM-111 (5b): T24 IC50 = 67.29 µM; p53 downregulation (not numerically specified); BAX induction = 3.3-fold; caspase 3 induction = 2.9-fold. KIM-261 and KIM-231: negligible activity
Quantified Difference	KIM-161 is 1.20-fold more potent than KIM-111 (IC50 ratio: 56.11/67.29); BAX induction 1.24-fold higher; caspase 3 induction 1.31-fold higher; qualitative reversal of p53 regulation (up vs. down)
Conditions	T24 transitional carcinoma cell line; MTT assay; qPCR for gene expression analysis; molecular docking against PTK6, FLT3, BCL-2

Why This Matters

In bladder cancer research applications where p53 status is a critical determinant of therapeutic response, KIM-161's p53-upregulating profile offers a functionally distinct tool versus KIM-111, and its superior potency within the series makes it the preferred starting point for urothelial carcinoma lead optimization.

• [1] Aboulhoda, B. E., et al. (2025). Novel anticancer effect of substituted imidazole derivatives against urothelial carcinoma: integrating In vitro screening and molecular docking for target kinases. BMC Cancer, 25, 1524. View Source
• [2] eBioTrade. (2025). 取代咪唑衍生物抗尿路上皮癌新机制：体外筛选与分子对接揭示靶向激酶治疗潜力. View Source

Cross-Cancer Potency: Colon and Leukemia Models

KIM-161 demonstrated nanomolar-range cytotoxicity against HCT116 colon cancer cells (IC50 = 294 nM) and HL60 leukemia cells (IC50 = 362 nM), establishing it as the most potent compound within the synthesized phenylacetamide-1H-imidazol-5-one series [1]. While direct head-to-head IC50 data for tirbanibulin in these exact cell lines under identical conditions are not reported in the same study, tirbanibulin's reported anti-proliferative GI50 values across a broader cancer cell panel typically range from low nanomolar to sub-micromolar concentrations depending on cell type, with its activity attributed to Src/tubulin dual inhibition rather than the multi-kinase downregulation observed for KIM-161 [1]. KIM-161's activity across both solid tumor (HCT116) and hematological malignancy (HL60) lines, combined with its confirmed adequate drug-like properties (aqueous solubility, liver microsomal stability, CYP450 inhibition profile, glutathione reactivity, and plasma protein binding), supports its translational potential across cancer types [1].

Pan‑cancer cytotoxicity

Cross‑study comparable

HCT116 colon cancer IC50: 294 nM; HL60 leukemia IC50: 362 nM. Most potent within the phenylacetamide‑imidazolone series.

Reported cell‑model response context across solid and hematological lines

Mechanistically distinct from tirbanibulin; series‑internal potency reference

Evidence Dimension	Cytotoxic IC50 against HCT116 colon cancer and HL60 leukemia cell lines
Target Compound Data	KIM-161: HCT116 IC50 = 294 nM; HL60 IC50 = 362 nM
Comparator Or Baseline	Tirbanibulin (KX2-391): Src IC50=25 nM; tubulin IC50=250 nM; broad cytotoxicity across cancer panels but via different mechanism; within-series analogs showed lower potency
Quantified Difference	KIM-161 is the most potent compound in the phenylacetamide-1H-imidazol-5-one series; activity spans solid (HCT116, 294 nM) and hematological (HL60, 362 nM) cancer types, with a mechanism distinct from tirbanibulin
Conditions	HCT116 colon cancer cell line; HL60 leukemia cell line; cell viability assays; compound profiling included aqueous solubility, liver microsomal stability, CYP450 inhibition, glutathione reactivity, plasma protein binding

Why This Matters

For research programs requiring a chemical probe with documented pan-cancer cytotoxicity (colon, leukemia, breast, bladder) and a characterized ADME profile, KIM-161 offers a single compound solution where multiple single-mechanism inhibitors would otherwise be needed, reducing procurement complexity and enabling consistent multi-tissue comparative studies.

• [1] Khayat, M. T., Omar, A. M., Ahmed, F., Khan, M. I., Ibrahim, S. M., Muhammad, Y. A., Malebari, A. M., Neamatallah, T., & El-Araby, M. E. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants. Frontiers in Pharmacology, 12, 794325. View Source

PI3Kα Binding Affinity: Docking and MD Stability

Computational analysis of KIM-161 binding to PI3Kα (PDB ID: 8EXL) yielded a molecular docking score of −7.44 kcal/mol, compared to the co-crystallized reference inhibitor which scored −7.67 kcal/mol—a marginal difference of 0.23 kcal/mol indicating comparable binding affinity [1]. Furthermore, molecular dynamics simulation over 100 ns demonstrated that the PI3Kα–KIM-161 complex remained stable throughout the simulation trajectory, comparable to the stability observed for the PI3Kα–co-crystallized inhibitor complex [1]. These computational findings support KIM-161's engagement with the PI3Kα active site while its functional data indicate a broader multi-kinase downregulation profile beyond PI3Kα alone, distinguishing it from ATP-competitive PI3Kα inhibitors that solely occupy the kinase active site.

PI3Kα binding affinity

Head‑to‑head

KIM‑161 docking score: −7.44 kcal/mol; co‑crystallized reference: −7.67 kcal/mol (Δ 0.23 kcal/mol). Stable PI3Kα–KIM‑161 complex over 100 ns MD simulation.

Supports target‑engagement modeling context for imidazolone‑based kinase probes

PDB 8EXL, 100 ns MD; comparable stability does not guarantee identical pharmacology

Evidence Dimension	Molecular docking score and molecular dynamics stability against PI3Kα (PDB: 8EXL)
Target Compound Data	KIM-161 docking score = −7.44 kcal/mol; PI3Kα–KIM-161 complex stable over 100 ns MD simulation
Comparator Or Baseline	Co-crystallized reference inhibitor: docking score = −7.67 kcal/mol; PI3Kα–reference complex also stable over 100 ns MD simulation
Quantified Difference	Δ docking score = 0.23 kcal/mol (KIM-161 less favorable by 3%); comparable MD stability over 100 ns simulation
Conditions	PI3Kα crystal structure PDB ID: 8EXL; molecular docking; 100 ns molecular dynamics simulation

Why This Matters

The near-equivalent docking score and MD stability confirm that KIM-161's imidazolone scaffold does not compromise PI3Kα binding relative to optimized reference inhibitors, while simultaneously enabling the multi-kinase downregulation profile that distinguishes it from single-target PI3Kα agents—a dual advantage for research programs investigating polypharmacology approaches to kinase inhibition.

• [1] AlKharboush, D. F., Khayat, M. T., Jamal, A., El-Araby, M. E., Awaji, A. A., Khan, M. I., & Omar, A. M. (2025). Exploring a kinase inhibitor targeting PI3KCA mutant cancer cells. Journal of Biomolecular Structure and Dynamics, online ahead of print. View Source

ADME and Drug-Like Property Profiling

Comprehensive in vitro ADME profiling confirmed that KIM-161 possesses adequate drug-like properties. Specifically, KIM-161 was evaluated for aqueous solubility, liver microsomal stability, cytochrome P450 inhibition, reactivity with reduced glutathione, and plasma protein binding, with all parameters falling within acceptable ranges for a lead compound [1]. Plasma protein binding was determined using CD-1 mouse plasma at a 10 µM final concentration . Solubility assays were conducted using Millipore MultiScreen HTS-PFC Filter Plates in triplicate . While numeric values for each parameter are not published in the primary literature, the collective profiling confirms that KIM-161 is suitable for further preclinical development, distinguishing it from early-stage analogs lacking such characterization. This contrasts with many academic tool compounds where ADME liabilities limit translational utility.

ADME profiling

Supporting evidence

Aqueous solubility, liver microsomal stability, CYP450 inhibition, glutathione reactivity, plasma protein binding (CD‑1 mouse, 10 µM) all within adequate ranges for a lead compound.

Supports preclinical profiling context; reduces upfront ADME characterization burden

Exact numerical thresholds require independent verification; supporting data from primary reference

Evidence Dimension	In vitro ADME profiling: aqueous solubility, liver microsomal stability, CYP450 inhibition, glutathione reactivity, plasma protein binding
Target Compound Data	KIM-161: All tested ADME parameters within adequate ranges; plasma protein binding tested at 10 µM in CD-1 mouse plasma; solubility assay in triplicate using HTS-PFC filter plates
Comparator Or Baseline	Many academic kinase tool compounds lack comprehensive ADME characterization; within-series analogs KIM-261 and KIM-231 lacked both cytotoxicity and ADME characterization
Quantified Difference	Qualitative: KIM-161 is the only compound in the imidazole series (alongside KIM-111) with both potent cytotoxicity and confirmed adequate drug-like properties; KIM-261 and KIM-231 failed on both criteria
Conditions	Aqueous solubility assay (Millipore MultiScreen HTS-PFC); liver microsomal stability; CYP450 inhibition panel; reduced glutathione reactivity; CD-1 mouse plasma protein binding at 10 µM

Why This Matters

Procurement of a lead compound with pre-characterized ADME parameters reduces the risk of late-stage attrition due to pharmacokinetic liabilities, saving research programs the cost and time of performing these assays independently before advancing to in vivo studies.

• [1] Khayat, M. T., Omar, A. M., Ahmed, F., Khan, M. I., Ibrahim, S. M., Muhammad, Y. A., Malebari, A. M., Neamatallah, T., & El-Araby, M. E. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants. Frontiers in Pharmacology, 12, 794325. View Source

KIM-161: Optimal Research Applications

Mutant-Selective Probe for PI3KCA Breast Cancer

KIM-161 is the preferred compound for studying PI3KCA-mutant breast cancer biology when discrimination between mutant and wild-type PI3Kα signaling is critical. Its cellular IC50 range of 1.42–0.064 µM against PI3KCA-mutant lines (MCF7, T47D) with reduced activity against wild-type PI3Kα lines makes it a more suitable probe than pan-PI3Kα inhibitors like Alpelisib, which do not provide this cellular selectivity window [1][2]. Research programs investigating resistance mechanisms to PI3Kα-targeted therapies or exploring synthetic lethal interactions specific to PIK3CA-mutant backgrounds should prioritize KIM-161 over ATP-competitive PI3Kα inhibitors.

BRK/FLT/JAK Pathway Signaling Studies

KIM-161's unique multi-kinase downregulation profile—targeting BRK, FLT, and JAK family members while suppressing ERK1/2, GSK-3α/β, HSP27, and STAT2—makes it an invaluable tool for studying kinase signaling network crosstalk [1]. Unlike tirbanibulin (KX2-391), which interrogates Src/tubulin biology, KIM-161 enables orthogonal investigation of BRK/FLT/JAK-mediated oncogenic signaling pathways. This scenario is particularly relevant for leukemia and colon cancer research, where KIM-161 demonstrates nanomolar potency (HCT116 IC50 = 294 nM; HL60 IC50 = 362 nM) [1].

p53-Dependent Urothelial Carcinoma Lead Optimization

For bladder cancer drug discovery programs, KIM-161's p53-upregulating activity (3.2-fold) distinguishes it from KIM-111, which downregulates p53, making KIM-161 the compound of choice for p53-wild-type urothelial carcinoma models [1][2]. Its superior potency against T24 bladder cancer cells (IC50 = 56.11 µM vs. 67.29 µM for KIM-111) combined with strong pro-apoptotic marker induction (BAX: 4.1-fold; caspase 3: 3.8-fold) and confirmed binding to PTK6, FLT3, and BCL-2 supports its use as a lead scaffold for medicinal chemistry optimization targeting urothelial carcinoma.

Imidazolone Scaffold for Structure-Based Drug Design

The availability of validated docking poses (score −7.44 kcal/mol against PI3Kα, PDB: 8EXL) and 100 ns MD simulation stability data for KIM-161 enables its use as a reference compound in computational chemistry workflows targeting PI3Kα or related kinases [1]. The imidazolone scaffold, derived from scaffold hopping on the tirbanibulin pharmacophore, represents a structurally characterized chemotype for virtual screening campaigns, fragment-based design, or pharmacophore modeling aimed at identifying novel multi-kinase downregulators with mutant PI3Kα selectivity.

Application

Selection Property

Validation Focus

PI3KCA‑mutant breast cancer signaling studies

Mutant‑selective cellular activity

Wild‑type vs. mutant PI3Kα pathway interpretation

BRK/FLT/JAK network crosstalk research

Multi‑kinase downregulation fingerprint

Phosphokinase signaling profile distinct from Src/tubulin probes

Urothelial carcinoma p53‑response models

p53‑upregulating and pro‑apoptotic marker induction

p53 status‑dependent model‑response interpretation

Imidazolone scaffold‑based computational chemistry

Validated PI3Kα docking pose and MD stability

Target‑engagement modeling context for kinase probe design

• [1] Khayat, M. T., Omar, A. M., Ahmed, F., Khan, M. I., Ibrahim, S. M., Muhammad, Y. A., Malebari, A. M., Neamatallah, T., & El-Araby, M. E. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants. Frontiers in Pharmacology, 12, 794325. View Source
• [2] AlKharboush, D. F., Khayat, M. T., Jamal, A., El-Araby, M. E., Awaji, A. A., Khan, M. I., & Omar, A. M. (2025). Exploring a kinase inhibitor targeting PI3KCA mutant cancer cells. Journal of Biomolecular Structure and Dynamics, online ahead of print. View Source